Cas no 898752-90-4 (Ethyl 6-oxo-6-(9-phenanthryl)hexanoate)

• Product Name: Ethyl 6-oxo-6-(9-phenanthryl)hexanoate
• CAS No: 898752-90-4
• Molecular Formula: C₂₂H₂₂O₃
• Molecular Weight: 334.40828
• CID: 875130
• PubChem ID: 24727383

Ethyl 6-oxo-6-(9-phenanthryl)hexanoate Properties

Names and Identifiers

• Ethyl 6-oxo-6-(9-phenanthryl)hexanoate
• ethyl 6-oxo-6-phenanthren-9-ylhexanoate
• MS-21093
• MFCD01320272
• ETHYL6-OXO-6-(9-PHENANTHRYL)HEXANOATE
• 898752-90-4
• ETHYL 6-OXO-6-(PHENANTHREN-9-YL)HEXANOATE
• AKOS016023186
• DTXSID10645608

• MDL： MFCD01320272
• InChIKey： ACVBCOREVPEMIE-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H22O3/c1-2-25-22(24)14-8-7-13-21(23)20-15-16-9-3-4-10-17(16)18-11-5-6-12-19(18)20/h3-6,9-12,15H,2,7-8,13-14H2,1H3
• SMILES： CCOC(=O)CCCCC(=O)C1=CC2=CC=CC=C2C3=CC=CC=C31

Computed Properties

• Exact Mass: 334.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 334.15689456g/mol
• Heavy Atom Count: 25
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 5.29920
• PSA: 43.37000

Ethyl 6-oxo-6-(9-phenanthryl)hexanoate Security Information

Ethyl 6-oxo-6-(9-phenanthryl)hexanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives